Cas no 2418671-72-2 (2-(1,3-dioxaindan-5-yl)ethyl(3-tert-butyl-1,2-oxazol-4-yl)methylamine hydrochloride)

• Product Name: 2-(1,3-dioxaindan-5-yl)ethyl(3-tert-butyl-1,2-oxazol-4-yl)methylamine hydrochloride
• CAS No: 2418671-72-2
• MF: C₁₇H₂₃ClN₂O₃
• MW: 338.829123735428
• MDL: MFCD32679624
• CID: 5668680
• PubChem ID: 154577584
• Update Time: 2025-05-25

2-(1,3-dioxaindan-5-yl)ethyl(3-tert-butyl-1,2-oxazol-4-yl)methylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26690717
• 2418671-72-2
• 2-(1,3-Benzodioxol-5-yl)-N-[(3-tert-butyl-1,2-oxazol-4-yl)methyl]ethanamine;hydrochloride
• [2-(1,3-dioxaindan-5-yl)ethyl][(3-tert-butyl-1,2-oxazol-4-yl)methyl]amine hydrochloride
• 2-(1,3-dioxaindan-5-yl)ethyl(3-tert-butyl-1,2-oxazol-4-yl)methylamine hydrochloride

• MDL： MFCD32679624
• Inchi： 1S/C17H22N2O3.ClH/c1-17(2,3)16-13(10-22-19-16)9-18-7-6-12-4-5-14-15(8-12)21-11-20-14;/h4-5,8,10,18H,6-7,9,11H2,1-3H3;1H
• InChI Key： LBXPNRSONDEKDV-UHFFFAOYSA-N
• SMILES： Cl.O1C=C(CNCCC2=CC=C3C(=C2)OCO3)C(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 338.1397203g/mol
• Monoisotopic Mass: 338.1397203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 358
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5Ų

Additional information on 2-(1,3-dioxaindan-5-yl)ethyl(3-tert-butyl-1,2-oxazol-4-yl)methylamine hydrochloride

2-(1,3-Dioxaindan-5-yl)ethyl(3-tert-butyl-1,2-oxazol-4-yl)methylamine Hydrochloride

The compound 2-(1,3-dioxaindan-5-yl)ethyl(3-tert-butyl-1,2-oxazol-4-yl)methylamine hydrochloride (CAS No. 2418671-72-2) is a highly specialized chemical entity with a complex molecular structure. This compound belongs to the class of heterocyclic compounds and is characterized by the presence of both dioxaindan and oxazol rings. The dioxaindan ring is a six-membered ring containing two oxygen atoms, while the oxazol ring is a five-membered ring with one oxygen and one nitrogen atom. These structural features contribute to the unique chemical properties of the compound.

The tert-butyl group attached to the oxazol ring adds steric bulk to the molecule, which can influence its reactivity and solubility. The presence of the methylamine hydrochloride moiety further enhances the compound's functional versatility. This compound has been synthesized through a series of carefully designed organic reactions, including coupling reactions and cyclization processes. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis of such complex molecules, ensuring high purity and yield.

Recent studies have highlighted the potential applications of this compound in various fields. For instance, its unique structure makes it a promising candidate for use in drug delivery systems. The dioxaindan ring has been shown to exhibit interesting pharmacokinetic properties, including prolonged half-life and enhanced bioavailability. Additionally, the oxazol ring can serve as a platform for further functionalization, allowing for the incorporation of additional bioactive groups.

In terms of biological activity, this compound has demonstrated selective binding affinity towards certain protein targets. Researchers have explored its potential as a modulator of ion channels and receptors, which could lead to novel therapeutic interventions in areas such as neurodegenerative diseases and cardiovascular disorders. Furthermore, its ability to form stable complexes with metal ions has opened up opportunities in catalysis and materials science.

The synthesis and characterization of this compound have been extensively documented in recent scientific literature. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its molecular structure and purity. These studies have also provided insights into its thermodynamic stability and reactivity under various conditions.

As research continues to uncover new applications for this compound, its role in cutting-edge scientific advancements is expected to grow significantly. Its unique combination of structural features makes it a valuable tool in both academic research and industrial applications.